Cas no 2229530-25-8 (2-[2-(Difluoromethoxy)-3-methylphenyl]-2-methylpropan-1-amine)

• Product Name: 2-[2-(Difluoromethoxy)-3-methylphenyl]-2-methylpropan-1-amine
• CAS No: 2229530-25-8
• MF: C₁₂H₁₇F₂NO
• MW: 229.266290426254
• CID: 5887169
• PubChem ID: 165633471
• Update Time: 2025-06-15

2-[2-(Difluoromethoxy)-3-methylphenyl]-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1970274
• 2-[2-(difluoromethoxy)-3-methylphenyl]-2-methylpropan-1-amine
• 2229530-25-8
• 2-[2-(Difluoromethoxy)-3-methylphenyl]-2-methylpropan-1-amine

• Inchi： 1S/C12H17F2NO/c1-8-5-4-6-9(12(2,3)7-15)10(8)16-11(13)14/h4-6,11H,7,15H2,1-3H3
• InChI Key： XZTRTPXGUBKFFP-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=CC=CC=1C(C)(C)CN)F

Computed Properties

• Exact Mass: 229.12782049g/mol
• Monoisotopic Mass: 229.12782049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-[2-(Difluoromethoxy)-3-methylphenyl]-2-methylpropan-1-amine

Research Brief on 2-[2-(Difluoromethoxy)-3-methylphenyl]-2-methylpropan-1-amine (CAS: 2229530-25-8)

The compound 2-[2-(Difluoromethoxy)-3-methylphenyl]-2-methylpropan-1-amine (CAS: 2229530-25-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoromethoxy and methylphenyl substituents, exhibits potential therapeutic properties that are currently under rigorous investigation. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic pathways and optimization strategies for 2-[2-(Difluoromethoxy)-3-methylphenyl]-2-methylpropan-1-amine. Researchers have employed advanced techniques such as multi-step organic synthesis and catalytic fluorination to achieve high yields and purity. The compound's structural features, particularly the difluoromethoxy group, are believed to enhance its metabolic stability and bioavailability, making it a promising candidate for further pharmacological evaluation.

In vitro and in vivo studies have demonstrated the compound's interaction with specific biological targets, including neurotransmitter receptors and enzymes involved in inflammatory pathways. Preliminary data suggest that 2-[2-(Difluoromethoxy)-3-methylphenyl]-2-methylpropan-1-amine may exhibit modulatory effects on these targets, potentially leading to applications in neurological and inflammatory disorders. However, detailed mechanistic studies are still ongoing to elucidate its precise mode of action.

The pharmacological profile of this compound has also been explored in the context of drug discovery. Its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), have been evaluated in preclinical models. Results indicate favorable drug-like characteristics, though further optimization may be required to address issues related to selectivity and potential off-target effects.

In summary, 2-[2-(Difluoromethoxy)-3-methylphenyl]-2-methylpropan-1-amine represents a novel chemical entity with significant potential in therapeutic development. Ongoing research aims to fully characterize its biological activities and explore its utility in treating various diseases. Future studies will likely focus on structure-activity relationship (SAR) analyses and clinical translation, paving the way for its eventual application in medicine.